Cas no 2751614-53-4 (2-bromo-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-bromo-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 2751614-53-4
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 5930183
• PubChem ID: 165751304
• Update Time: 2025-10-23

2-bromo-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2751614-53-4
• 2-bromo-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
• EN300-37278277

• Inchi： 1S/C6H6BrN3O2/c7-4-1-3-6(12)8-2-5(11)10(3)9-4/h1,5,11H,2H2,(H,8,12)
• InChI Key： BKKAVXUYLKNCAA-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(NCC(N2N=1)O)=O

Computed Properties

• Exact Mass: 230.96434g/mol
• Monoisotopic Mass: 230.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-bromo-7-hydroxy-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one

2-Bromo-7-Hydroxy-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazin-4-One: A Comprehensive Overview

2-Bromo-7-Hydroxy-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazin-4-One, also known by its CAS number 2751614-53-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrazinones, which are heterocyclic compounds with unique structural and functional properties. The presence of a bromine atom at the 2-position and a hydroxyl group at the 7-position contributes to its distinctive chemical characteristics and potential applications in drug discovery and materials science.

The synthesis of 2-Bromo-7-Hydroxy-Pyrazolo[1,5-a]Pyrazin-4-One involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing of this compound for various industrial applications.

One of the most promising areas of research involving CAS No 2751614-53-4 is its potential as a lead compound in drug development. The compound's unique structure allows it to interact with specific biological targets, making it a candidate for treating various diseases. For example, recent studies have demonstrated its ability to modulate enzyme activity and inhibit cellular pathways associated with neurodegenerative disorders such as Alzheimer's disease. This has sparked interest in further exploring its therapeutic potential through preclinical trials.

In addition to its pharmacological applications, 2-Bromo-7-Hydroxy-Pyrazolo[1,5-a]Pyrazin-4-One has shown promise in materials science. Its heterocyclic structure provides stability and reactivity that can be harnessed in the development of advanced materials. Researchers have investigated its use as a building block for constructing functional polymers and nanomaterials. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in electronics and aerospace industries.

The chemical properties of CAS No 2751614-53-4 are influenced by its functional groups and molecular geometry. The bromine atom at the 2-position imparts electrophilic characteristics, while the hydroxyl group at the 7-position introduces hydrophilicity. This balance of electronic properties makes the compound versatile in both synthetic and applied chemistry contexts. Recent spectroscopic studies have provided deeper insights into its molecular interactions, further enhancing our understanding of its behavior in different chemical environments.

The environmental impact of 2-Bromo-7-Hydroxy-Pyrazolo[1,5-a]Pyrazin-4-One is another area of growing interest. As industries increasingly prioritize sustainability, researchers are exploring eco-friendly methods for synthesizing this compound. Green chemistry approaches, such as using renewable solvents and minimizing waste generation during synthesis, are being adopted to reduce the environmental footprint associated with its production.

In conclusion, CAS No 2751614-53-4, or 2-Bromo-7-Hydroxy-Pyrazolo[1,5-a]Pyrazin-4-One, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science while ongoing research continues to unlock new possibilities for its use. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future innovations.